Cas no 2144401-26-1 (1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol)
1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1651144
- 1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol
- 2144401-26-1
- 1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol
-
- Inchi: 1S/C9H16FNO/c1-9(4-2-3-5-9)11-7-8(12)6-10/h2-3,8,11-12H,4-7H2,1H3
- InChI Key: CPEUKIDVLXWDKY-UHFFFAOYSA-N
- SMILES: FCC(CNC1(C)CC=CC1)O
Computed Properties
- Exact Mass: 173.121592296g/mol
- Monoisotopic Mass: 173.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 32.3Ų
1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1651144-0.05g |
1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol |
2144401-26-1 | 0.05g |
$1428.0 | 2023-07-10 | ||
| Enamine | EN300-1651144-0.1g |
1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol |
2144401-26-1 | 0.1g |
$1496.0 | 2023-07-10 | ||
| Enamine | EN300-1651144-0.25g |
1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol |
2144401-26-1 | 0.25g |
$1564.0 | 2023-07-10 | ||
| Enamine | EN300-1651144-0.5g |
1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol |
2144401-26-1 | 0.5g |
$1632.0 | 2023-07-10 | ||
| Enamine | EN300-1651144-1.0g |
1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol |
2144401-26-1 | 1.0g |
$1701.0 | 2023-07-10 | ||
| Enamine | EN300-1651144-2.5g |
1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol |
2144401-26-1 | 2.5g |
$3332.0 | 2023-07-10 | ||
| Enamine | EN300-1651144-5.0g |
1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol |
2144401-26-1 | 5.0g |
$4930.0 | 2023-07-10 | ||
| Enamine | EN300-1651144-10.0g |
1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol |
2144401-26-1 | 10.0g |
$7312.0 | 2023-07-10 | ||
| Enamine | EN300-1651144-50mg |
1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol |
2144401-26-1 | 50mg |
$1129.0 | 2023-09-21 | ||
| Enamine | EN300-1651144-100mg |
1-fluoro-3-[(1-methylcyclopent-3-en-1-yl)amino]propan-2-ol |
2144401-26-1 | 100mg |
$1183.0 | 2023-09-21 |
1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol
Introduction to 1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol (CAS No. 2144401-26-1)
1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 2144401-26-1, features a fluorinated amine-substituted propanol backbone connected to a 1-methylcyclopent-3-enyl moiety. Such a combination of functional groups makes it an intriguing candidate for further investigation in drug discovery and development.
The molecular structure of 1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol incorporates several key features that contribute to its chemical reactivity and potential biological relevance. The presence of a fluoro atom at the C1 position introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the amine group at the C3 position provides a site for hydrogen bonding and further functionalization, while the methylcyclopentene side chain adds rigidity and spatial orientation to the molecule. These structural elements collectively enhance the compound's versatility in medicinal chemistry applications.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of 1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, making it a promising lead for developing novel therapeutic agents. The fluoro substituent, in particular, has been shown to improve metabolic stability and binding affinity in several drug candidates, underscoring the importance of this structural feature.
In addition to its potential pharmacological applications, 1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol has been investigated for its role in synthetic chemistry. The compound serves as a versatile intermediate in the synthesis of more complex molecules, including those with potential anticancer and anti-inflammatory properties. Researchers have leveraged its unique reactivity to develop novel synthetic routes that enhance efficiency and yield, demonstrating its value beyond simple drug discovery.
The synthesis of 1-fluoro-3-(1-methylcyclopent-3-en-1-y l)aminopropan -2 -ol involves multi-step organic transformations that highlight the challenges and opportunities in modern synthetic organic chemistry. Key steps include fluorination reactions, nucleophilic substitutions, and cycloadditions, which require precise control over reaction conditions to achieve high selectivity and purity. Advances in catalytic methods have further streamlined these processes, making it feasible to produce this compound on a larger scale for research purposes.
From a regulatory perspective, CAS No. 2144401 -26 - 1 is not classified as a hazardous or controlled substance, facilitating its handling and distribution in academic and industrial settings. However, standard laboratory protocols must still be followed to ensure safety during synthesis and characterization. The compound's stability under various storage conditions has been studied, revealing optimal temperature and humidity ranges that preserve its integrity over time.
The biological evaluation of 1-fluoro -3-( 1 -methyl cyclop ent - 3 -en - 1 -y l )a minop rop an - 2 -o l has yielded promising results in preclinical models. Initial studies indicate that it may modulate pathways associated with neurodegenerative diseases by interacting with specific protein targets. The fluoro atom, known for its ability to enhance binding affinity, appears to play a critical role in these interactions. Further research is ongoing to elucidate the precise mechanisms of action and optimize dosing regimens for therapeutic applications.
The pharmaceutical industry continues to explore novel scaffolds like CAS No. 214440 12651 for next-generation therapeutics. The combination of structural diversity and functional versatility makes this compound an attractive candidate for drug development pipelines targeting multiple diseases. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and ultimately bring new treatments to patients worldwide.
Future directions for research on CAS No 21444012651 include exploring derivatives with enhanced pharmacokinetic properties such as improved solubility or longer half-life. Additionally integrating machine learning models into virtual screening campaigns could accelerate the identification of new analogs with optimized biological activity These interdisciplinary approaches will be crucial in advancing our understanding of this compound's potential applications
2144401-26-1 (1-fluoro-3-(1-methylcyclopent-3-en-1-yl)aminopropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)